Cas no 1445951-73-4 (Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate)
Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate
- Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate(WX170107)
-
- MDL: MFCD25509319
- Inchi: 1S/C20H28N2O4/c1-20(2,3)26-19(24)22-12-17(13-22)16-9-10-21(11-16)18(23)25-14-15-7-5-4-6-8-15/h4-8,16-17H,9-14H2,1-3H3
- InChI Key: DXIUEVCSPZDMNJ-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)CCC(C2CN(C(OC(C)(C)C)=O)C2)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B536098-2.5mg |
benzyl 3-(1-(tert-butoxycarbonyl)azetidin-3-yl)pyrrolidine-1-carboxylate |
1445951-73-4 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B536098-5mg |
benzyl 3-(1-(tert-butoxycarbonyl)azetidin-3-yl)pyrrolidine-1-carboxylate |
1445951-73-4 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B536098-25mg |
benzyl 3-(1-(tert-butoxycarbonyl)azetidin-3-yl)pyrrolidine-1-carboxylate |
1445951-73-4 | 25mg |
$ 295.00 | 2022-06-07 | ||
| Chemenu | CM291464-1g |
Benzyl 3-(1-(tert-butoxycarbonyl)azetidin-3-yl)pyrrolidine-1-carboxylate |
1445951-73-4 | 95+% | 1g |
$982 | 2021-08-18 | |
| Chemenu | CM291464-1g |
Benzyl 3-(1-(tert-butoxycarbonyl)azetidin-3-yl)pyrrolidine-1-carboxylate |
1445951-73-4 | 95%+ | 1g |
$1050 | 2023-03-07 | |
| eNovation Chemicals LLC | D772178-100mg |
Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate |
1445951-73-4 | 95% | 100mg |
$355 | 2023-05-17 | |
| eNovation Chemicals LLC | D772178-250mg |
Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate |
1445951-73-4 | 95% | 250mg |
$595 | 2023-05-17 | |
| eNovation Chemicals LLC | D772178-1g |
Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate |
1445951-73-4 | 95% | 1g |
$1135 | 2023-05-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD571111-1g |
Benzyl 3-(1-(tert-butoxycarbonyl)azetidin-3-yl)pyrrolidine-1-carboxylate |
1445951-73-4 | 97% | 1g |
¥7918.0 | 2023-04-01 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | WX170107-100mg |
Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate |
1445951-73-4 | 95% | 100mg |
¥1719.90 | 2025-04-18 |
Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate
Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate and Its Significance in Modern Chemical Biology
Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate (CAS no. 1445951-73-4) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications in drug discovery and molecular research. This compound, characterized by its intricate framework of azetidine and pyrrolidine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. The presence of a Tert-Butoxycarbonyl (Boc) protecting group further enhances its utility, providing stability and facilitating controlled reactions in synthetic pathways.
The structural composition of Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate makes it an attractive candidate for exploring novel pharmacophores. The azetidine ring, a six-membered heterocycle containing two nitrogen atoms, is known for its ability to mimic the conformational flexibility of natural amino acids, particularly proline. This feature is particularly valuable in the design of peptide mimetics, which are widely used in the development of protease inhibitors and other therapeutic agents. The pyrrolidine moiety, on the other hand, contributes to the compound's overall solubility and bioavailability, making it suitable for further derivatization and biological testing.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related enzymes and receptors. The Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate structure has been explored as a scaffold for creating potent inhibitors with improved selectivity and reduced side effects. For instance, studies have demonstrated its potential in inhibiting specific kinases involved in cancer progression. The Boc-protected azetidine ring allows for selective deprotection under mild acidic conditions, enabling the synthesis of various analogs with tailored biological activities.
The use of Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate as a building block has also been instrumental in the development of novel therapeutic strategies against infectious diseases. Researchers have leveraged its structural framework to design compounds that disrupt essential metabolic pathways in pathogens. This approach has shown promise in preclinical studies, highlighting the compound's potential as a lead molecule for drug development. The benzyl protecting group on the pyrrolidine carboxylate moiety ensures stability during synthetic manipulations while allowing for selective removal when necessary.
Advances in computational chemistry and molecular modeling have further enhanced the utility of Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate. By integrating experimental data with predictive algorithms, researchers can rapidly screen large libraries of derivatives to identify candidates with optimal pharmacokinetic properties. This high-throughput approach has accelerated the discovery process, enabling faster translation from bench to bedside. The compound's well-defined structure and predictable reactivity make it an ideal candidate for virtual screening and structure-based drug design.
The role of protecting groups in organic synthesis cannot be overstated, and the Boc group in Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate exemplifies its importance. Protecting groups not only safeguard reactive sites during synthetic transformations but also allow for precise control over reaction outcomes. This is particularly crucial when dealing with multifunctional compounds like this one, where multiple reactive sites need to be selectively modified without compromising overall integrity. The benzyl group, while less common as a protecting group compared to Boc or Fmoc, offers unique advantages in certain synthetic contexts, such as improved solubility or ease of removal under specific conditions.
The compound's potential extends beyond drug discovery into materials science and catalysis. Its rigid core structure makes it a suitable candidate for designing chiral ligands used in asymmetric synthesis. By incorporating functionalized side chains derived from Benzyl 3-(1-(Tert-Butoxycarbolyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate, researchers can develop catalysts that promote enantioselective reactions with high efficiency. Such advancements are critical for producing enantiomerically pure compounds used in pharmaceuticals and fine chemicals.
The synthesis of complex molecules like Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate often requires multi-step strategies involving various organic transformations. The compound's synthesis typically begins with the formation of the azetidine ring through cyclization reactions followed by functionalization at the desired positions using palladium-catalyzed cross-coupling or other coupling techniques. The introduction of the Boc group ensures that subsequent reactions can proceed under mild conditions without unwanted side products.
In conclusion, Benzyl 3-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate (CAS no. 1445951-73-4) represents a significant advancement in synthetic chemistry with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool for drug discovery, molecular research, and materials science. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in developing innovative therapeutic strategies and functional materials.
1445951-73-4 (Benzyl 3-(1-(Tert-Butoxycarbonyl)Azetidin-3-Yl)Pyrrolidine-1-Carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)